Cas no 1025628-30-1 (3-((2-Fluoro-5-(trifluoromethyl)phenyl)amino)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-((2-Fluoro-5-(trifluoromethyl)phenyl)amino)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile
• CAS No: 1025628-30-1
• MF: C₁₇H₉F₇N₂O₃S
• MW: 454.318787336349
• MDL: MFCD00245393
• CID: 5195717
• Update Time: 2026-03-05

3-((2-Fluoro-5-(trifluoromethyl)phenyl)amino)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)AMINO)-2-((4-(TRIFLUOROMETHOXY)PHENYL)SULFONYL)PROP-2-ENENITRILE
• (Z)-3-[2-fluoro-5-(trifluoromethyl)anilino]-2-[4-(trifluoromethoxy)phenyl]sulfonylprop-2-enenitrile
• (2Z)-3-{[2-fluoro-5-(trifluoromethyl)phenyl]amino}-2-[4-(trifluoromethoxy)benzenesulfonyl]prop-2-enenitrile
• 3-((2-Fluoro-5-(trifluoromethyl)phenyl)amino)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile

• MDL： MFCD00245393
• Inchi： 1S/C17H9F7N2O3S/c18-14-6-1-10(16(19,20)21)7-15(14)26-9-13(8-25)30(27,28)12-4-2-11(3-5-12)29-17(22,23)24/h1-7,9,26H/b13-9-
• InChI Key： OZBUXUHUVVVMSU-LCYFTJDESA-N
• SMILES： S(/C(/C#N)=C\NC1=C(C=CC(C(F)(F)F)=C1)F)(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 772
• XLogP3: 5.5
• Topological Polar Surface Area: 87.6